4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine

• Molecular Formula: C20H20ClFN6O
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C20H20ClFN6O/c1-29-17-8-6-16(7-9-17)27-10-12-28(13-11-27)20-25-18(21)24-19(26-20)23-15-4-2-14(22)3-5-15/h2-9H,10-13H2,1H3,(H,23,24,25,26)
• InChI Key: UPGPCOREBWFJLY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=NC(=N3)Cl)NC4=CC=C(C=C4)F
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=NC(=N3)NC4=CC=C(C=C4)F)Cl

Description

4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine is a chemical compound that has been the subject of much scientific research in recent years. This compound is of interest to researchers due to its potential applications in a variety of fields, including medicine, agriculture, and industry. In

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine is not yet fully understood. However, it is believed that this compound works by inhibiting the growth of cancer cells and disrupting the nervous system of insects. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine has a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis (cell death) and inhibit cell proliferation. In insects, this compound has been shown to disrupt the nervous system and cause paralysis and death. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine in lab experiments is its high potency. This compound is effective at very low concentrations, making it a cost-effective option for researchers. However, one limitation of using this compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are many future directions for research on 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine. One area of interest is in the development of new cancer treatments based on this compound. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in agriculture and materials science. Finally, more studies are needed to evaluate the safety and toxicity of this compound.

Synthesis Methods

The synthesis of 4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine involves a multi-step process. The starting materials for the synthesis are 4-chloro-6-(4-fluorophenyl)-1,3,5-triazin-2-amine and 4-(4-methoxyphenyl)piperazine. These two compounds are reacted together in the presence of a catalyst to form the final product. The synthesis of this compound has been optimized over the years to improve yields and reduce costs.

Scientific Research Applications

4-chloro-N-(4-fluorophenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazin-2-amine has a wide range of potential scientific research applications. One area of interest is in the field of medicine, where this compound has been shown to have potential as a treatment for certain types of cancer. In addition, this compound has also been studied for its potential use as an insecticide in agriculture. Finally, this compound has potential applications in the field of materials science, where it could be used to create new types of polymers and other materials.